4-Keto all-trans-Retinoic Acid Methyl Ester
4-Keto all-trans-Retinoic Acid Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
38030-58-9
VCID:
VC0020214
InChI:
InChI=1S/C21H28O3/c1-15(8-7-9-16(2)14-20(23)24-6)10-11-18-17(3)19(22)12-13-21(18,4)5/h7-11,14H,12-13H2,1-6H3/b9-7+,11-10+,15-8+,16-14+
SMILES:
CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC(=O)OC)C)C
Molecular Formula:
C21H28O3
Molecular Weight:
328.4 g/mol
4-Keto all-trans-Retinoic Acid Methyl Ester
CAS No.: 38030-58-9
Reference Standards
VCID: VC0020214
Molecular Formula: C21H28O3
Molecular Weight: 328.4 g/mol
| CAS No. | 38030-58-9 |
|---|---|
| Product Name | 4-Keto all-trans-Retinoic Acid Methyl Ester |
| Molecular Formula | C21H28O3 |
| Molecular Weight | 328.4 g/mol |
| IUPAC Name | methyl (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)nona-2,4,6,8-tetraenoate |
| Standard InChI | InChI=1S/C21H28O3/c1-15(8-7-9-16(2)14-20(23)24-6)10-11-18-17(3)19(22)12-13-21(18,4)5/h7-11,14H,12-13H2,1-6H3/b9-7+,11-10+,15-8+,16-14+ |
| Standard InChIKey | VTSFDGSDUILKPM-XPSLGPGOSA-N |
| Isomeric SMILES | CC1=C(C(CCC1=O)(C)C)/C=C/C(=C/C=C/C(=C/C(=O)OC)/C)/C |
| SMILES | CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC(=O)OC)C)C |
| Canonical SMILES | CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CC(=O)OC)C)C |
| Synonyms | 4-Oxoretinoic Acid Methyl Ester; Methyl 4-Ketoretinoate; Methyl 4-Oxoretinoate; |
| PubChem Compound | 10381862 |
| Last Modified | Nov 11 2021 |
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